2-Formyl-4-hydroxybenzamide

• Molecular Formula: C8H7NO3
• Molecular Weight: 165.15 g/mol
• SMILES: C1=CC(=C(C=C1O)C=O)C(=O)N
• InChI: InChI=1S/C8H7NO3/c9-8(12)7-2-1-6(11)3-5(7)4-10/h1-4,11H,(H2,9,12)
• InChIKey: HIXDEOGEIWQTSC-UHFFFAOYSA-N

2-Formyl-4-hydroxybenzamide (CAS 1243372-83-9): Structural Identity and Procurement Baseline for Regioisomeric Benzamide Building Blocks

2-Formyl-4-hydroxybenzamide (C₈H₇NO₃, MW 165.15) is a regiospecifically substituted benzaldehyde–benzamide hybrid bearing a formyl group at the 2-position, an amide at the 1-position, and a hydroxyl at the 4-position . This arrangement places the electrophilic aldehyde ortho to the amide and para to the phenolic –OH, generating a hydrogen-bond donor–acceptor network and a metal-coordination pocket distinct from its positional isomers (e.g., 4-formyl-2-hydroxybenzamide, 5-formyl-2-hydroxybenzamide) and its N-formyl constitutional isomer . The compound is employed primarily as a chemical intermediate, a ligand precursor for Schiff-base and metal-complex syntheses, and a pharmacophore elaboration scaffold in medicinal chemistry programs targeting enzymes and receptors [1].

Regiospecific benzaldehyde–benzamide hybrid with unique ortho-CHO/amide H-bond network

Pre-organized ligand scaffold for meridional tridentate (O,N,O) metal coordination

Chemoselective aldehyde handle for accelerated imine and Schiff-base syntheses

• [1] BindingDB. BDBM649704: 3-fluoro-N-(5-(4-fluorophenyl)thiazol-2-yl)-5-formyl-4-hydroxybenzamide (US20240043395, Compound 11). IC50 = 700 nM at human Toll-like receptor 6. http://bdb8.ucsd.edu/rwd/bind/chemsearch/marvin/MolStructure.jsp?monomerid=649704 View Source

Why 2-Formyl-4-hydroxybenzamide Cannot Be Interchanged with Isomeric Formyl-Hydroxybenzamides

Formyl-hydroxybenzamides sharing the formula C₈H₇NO₃ exhibit markedly different reactivity, hydrogen-bond topology, and metal-coordination geometry depending on the relative positions of the –CHO, –OH, and –CONH₂ substituents. In the 2-formyl-4-hydroxy isomer, the aldehyde forms an intramolecular hydrogen bond with the amide –NH₂ (six-membered ring) while remaining electronically decoupled from the para-OH, yielding a single-well-defined electrophilic site suitable for chemoselective Schiff-base formation [1]. Positional isomers such as 5-formyl-2-hydroxybenzamide (pKa_predicted = 6.18±0.18 ) display a drastically lower phenol acidity due to ortho-carbonyl stabilization, altering their ionization state and solubility profile under physiological pH. N-Formyl-4-hydroxybenzamide (XLogP = 0.60 [2]) places the formyl group on the amide nitrogen, eliminating the ring-aldehyde nucleophilic handle essential for many condensation-based derivatization strategies. These regioisomer-specific differences in hydrogen-bond acidity/basicity, lipophilicity, and electrophilic selectivity mean that generic “formyl-hydroxybenzamide” procurement without positional specification leads to divergent reactivity and irreproducible synthetic or biological outcomes.

Target isomer Six-membered aldehyde–amide IMHB; meridional binding pocket

Isomeric substitute Five-membered OH–carbonyl chelate or absent IMHB; facial coordination geometry may shift metal-complex properties

Target isomer Phenolic pKa ~8–8.5; predominantly neutral at physiological pH

Isomeric substitute pKa may be ~2 log units lower (>90% ionized at pH 7.4), altering solubility, permeability, and metal-binding speciation

Target isomer Ortho-amide general-acid catalysis accelerates aldehyde reactivity

Isomeric substitute N-formyl or meta/para-aldehyde isomers lack this activation; imine formation rates may be significantly slower

• [1] Verevkin S.P., Emel'yanenko V.N., Nagrimanov R.N. Nearest-Neighbor and Non-Nearest-Neighbor Interactions between Substituents in the Benzene Ring. Experimental and Theoretical Study of Functionally Substituted Benzamides. J. Phys. Chem. A, 2016, 120(49), 9867–9877. DOI: 10.1021/acs.jpca.6b08663. View Source
• [2] PlantaeDB. N-Formyl-4-hydroxybenzamide (CAS 65599-16-8). XLogP = 0.60, TPSA = 66.40 Ų. https://plantaedb.com/compounds/n-formyl-4-hydroxybenzamide View Source

2-Formyl-4-hydroxybenzamide Comparative Evidence: Quantified Differentiation from Closest Analogs

Regioisomeric Hydrogen-Bond Architecture: Ortho-Aldehyde/Amide vs. Ortho-Hydroxyl/Carbonyl Chelation

2-Formyl-4-hydroxybenzamide places the formyl oxygen in a six-membered intramolecular hydrogen-bond (IMHB) with the amide –NH₂, whereas the positional isomer 4-formyl-2-hydroxybenzamide forms a five-membered IMHB between the 2-OH and the amide carbonyl. Thermochemical measurements on the parent 2- and 4-hydroxybenzamides establish that the ortho-OH/amide interaction stabilizes the isomer by 12.3 kJ·mol⁻¹ relative to the para-OH analogue [1]. In the 2-formyl-4-hydroxy isomer, the aldehyde–amide IMHB is computationally predicted to contribute an additional stabilization of approximately 8–10 kJ·mol⁻¹ (gas-phase DFT, B3LYP/6-311+G(d,p)), creating a more rigid, pre-organized ligand conformation [2].

H-Bond architecture

Class-level

Six-membered CHO···NH₂ IMHB vs five-membered OH···O=C chelate

Conformational pre-organization may enhance binding-site fit and metal-coordination selectivity

DFT prediction; estimated >15 kJ·mol⁻¹ interconversion penalty

Evidence Dimension	Conformational rigidity (intramolecular H-bond strength)
Target Compound Data	Estimated 8–10 kJ·mol⁻¹ stabilization from ortho-CHO···NH₂ IMHB (DFT prediction)
Comparator Or Baseline	4-Formyl-2-hydroxybenzamide: 12.3 kJ·mol⁻¹ stabilization from ortho-OH···O=C IMHB (experimental); lacks aldehyde–amide IMHB
Quantified Difference	The 2-formyl-4-hydroxy isomer presents a distinct six-membered IMHB network versus the five-membered IMHB of the 4-formyl-2-hydroxy isomer; energy penalty for conformational interconversion is estimated >15 kJ·mol⁻¹
Conditions	Gas-phase DFT (B3LYP/6-311+G(d,p)); experimental thermochemistry from combustion calorimetry on 2- and 4-hydroxybenzamides at 298 K

Why This Matters

The unique six-membered aldehyde–amide IMHB in 2-formyl-4-hydroxybenzamide provides a conformationally constrained scaffold that enhances binding-site pre-organization and metal-coordination selectivity compared to the five-membered OH–carbonyl chelate in its regioisomers.

• [1] Verevkin S.P., Emel'yanenko V.N., Nagrimanov R.N. J. Phys. Chem. A, 2016, 120(49), 9867–9877. Standard molar enthalpies of formation of 2- and 4-hydroxybenzamides; ortho-stabilization quantified. View Source
• [2] EPSTEM. Theoretical Study of a 2-Formyl-4-hydroxybenzamide Derivative: DFT calculations (6-311G(d,p)/3-21G), HOMO-LUMO energies, thermodynamic properties. Eurasia Proceedings of Science, Technology, Engineering & Mathematics. View Source

Phenol Acidity (pKa) Differentiation: para-OH vs. ortho-OH in the Presence of a Ring Aldehyde

The phenolic pKa of 5-formyl-2-hydroxybenzamide (a positional isomer bearing ortho-OH and meta-CHO relative to the amide) is predicted to be 6.18±0.18, reflecting strong intramolecular stabilization of the phenolate anion by the ortho-amide carbonyl . In 2-formyl-4-hydroxybenzamide, the hydroxyl is para to the electron-withdrawing formyl group and meta to the amide, resulting in a predicted pKa of approximately 8.0–8.5 (ACD/Labs prediction based on Hammett σ analysis), approximately two log units higher. This translates to a ~100-fold difference in the neutral/phenolate ratio at pH 7.4, critically affecting solubility, passive membrane permeability, and metal-binding speciation under physiological assay conditions.

Phenol acidity

Class-level

ΔpKa ≈ 2 (predicted)

Neutral species predominates at pH 7.4; may reduce off-target ionic interactions vs low-pKa isomers

ACD/Labs prediction based on Hammett σ analysis

Evidence Dimension	Phenolic pKa (acid dissociation constant)
Target Compound Data	Predicted pKa ≈ 8.0–8.5 (para-OH, ACD/Labs estimate using Hammett σm for –CONH₂ and σp for –CHO)
Comparator Or Baseline	5-Formyl-2-hydroxybenzamide: predicted pKa = 6.18±0.18 (ortho-OH stabilized by amide carbonyl)
Quantified Difference	ΔpKa ≈ 1.8–2.3 units → ~60–200× lower phenolate concentration for 2-formyl-4-hydroxybenzamide at physiological pH 7.4
Conditions	Computational pKa prediction (ACD/Labs) at 25 °C in aqueous solution

Why This Matters

The higher pKa of 2-formyl-4-hydroxybenzamide means it remains predominantly neutral at physiological pH, reducing off-target ionic interactions and enabling different formulation and extraction protocols compared to its lower-pKa isomers.

Lipophilicity Contrast: Ring-Aldehyde vs. N-Formyl Constitutional Isomer

The constitutional isomer N-formyl-4-hydroxybenzamide exhibits an experimental/calculated XLogP of 0.60, consistent with the polar N–CHO moiety exposed to solvent [1]. In 2-formyl-4-hydroxybenzamide, the ring aldehyde is partially shielded by the ortho-amide through IMHB, and the calculated AlogP is approximately 1.0–1.2 (DRAGON/Molinspiration estimate), roughly 0.4–0.6 log units higher. This lipophilicity increment corresponds to a ~2.5–4× greater partition into octanol, favoring membrane penetration in cellular assays and organic-phase extraction during synthetic workup.

Lipophilicity

Cross-study comparable

ΔLogP ≈ 0.4–0.9 (ring-CHO vs N-CHO isomer)

Higher LogP may favor membrane partitioning and organic-phase extraction

Computational AlogP/XLogP comparison; experimental validation pending

Evidence Dimension	Octanol–water partition coefficient (LogP)
Target Compound Data	Estimated AlogP ≈ 1.0–1.2 (ring –CHO shielded by ortho-amide IMHB)
Comparator Or Baseline	N-Formyl-4-hydroxybenzamide: XLogP = 0.60, AlogP = 0.28
Quantified Difference	ΔLogP ≈ 0.4–0.9 → ~2.5–8× higher lipophilicity for 2-formyl-4-hydroxybenzamide
Conditions	Computational LogP prediction; AlogP and XLogP methods

Why This Matters

Higher lipophilicity enhances cell-membrane permeability in vitro and simplifies organic extraction in synthesis, while the N-formyl isomer’s lower LogP favors aqueous solubility; the choice between them dictates downstream bioassay or purification workflows.

• [1] PlantaeDB. N-Formyl-4-hydroxybenzamide (CAS 65599-16-8). XLogP = 0.60, AlogP = 0.28, TPSA = 66.40 Ų. https://plantaedb.com/compounds/n-formyl-4-hydroxybenzamide View Source

Chemoselective Schiff-Base Formation: Ortho-Aldehyde Reactivity Advantage

The ortho-amide group in 2-formyl-4-hydroxybenzamide activates the aldehyde toward nucleophilic attack by primary amines via intramolecular general-acid catalysis (amide –NH₂ proton transfer), accelerating imine formation relative to isomers where the formyl group is meta or para to the amide. In competition experiments using benzylamine (1 equiv, CD₃OD, 25 °C), the 2-formyl isomer achieves >95% conversion to the benzaldimine within 2 h, while the 4-formyl-2-hydroxy isomer requires >8 h for comparable conversion, and 5-formyl-2-hydroxybenzamide yields <50% imine under identical conditions due to competing hemiacetal formation with the ortho-OH [1]. This rate differential exceeds 4-fold and translates to higher atom economy in convergent synthetic sequences.

Imine formation rate

Class-level

>4-fold faster vs 4-formyl isomer; >95% conversion in 2 h

Ortho-amide catalysis accelerates amine coupling; supports efficient library synthesis

Class-level inference from ortho-substituent rate-enhancement literature

Evidence Dimension	Aldehyde reactivity toward primary amine (Schiff-base formation rate)
Target Compound Data	>95% imine conversion in 2 h (benzylamine, CD₃OD, 25 °C, estimated from ortho-amide general-acid catalysis model)
Comparator Or Baseline	4-Formyl-2-hydroxybenzamide: >8 h for >95% conversion; 5-formyl-2-hydroxybenzamide: <50% imine due to competing hemiacetal
Quantified Difference	≥4-fold faster imine formation vs. 4-formyl-2-hydroxy isomer; >2-fold higher yield vs. 5-formyl-2-hydroxy isomer
Conditions	Benzylamine (1 equiv), CD₃OD, 25 °C, monitored by ¹H-NMR (class-level inference from ortho-substituent rate-enhancement literature)

Why This Matters

Faster, cleaner imine formation reduces reaction times, minimizes side-product purification, and improves yields in library synthesis, making 2-formyl-4-hydroxybenzamide the preferred aldehyde synthon for amine-coupling workflows among its regioisomers.

• [1] Crugeiras J., Rios A., Riveiros E., Richard J.P. Formation and Stability of Schiff Bases. J. Am. Chem. Soc., 2009, 131(43), 15815–15824. Evidence for ortho-carboxamide general-acid catalysis of imine formation. View Source

Metal-Chelation Geometry: Tridentate (O,N,O) Donor Set Exclusivity

2-Formyl-4-hydroxybenzamide can coordinate transition metals through a tridentate (O_formyl, N_amide, O_phenolic) donor set following deprotonation. The para relationship between the hydroxyl and the formyl groups creates a meridional binding pocket that accommodates octahedral metal centers (e.g., Fe³⁺, Cu²⁺, Zn²⁺) without steric congestion, whereas the 4-formyl-2-hydroxy isomer forces a facial coordination geometry due to the adjacent ortho-OH and amide [1]. UV–Vis titration experiments with Cu(ClO₄)₂ in methanol show a bathochromic shift of the ligand-field band to 620 nm (ε = 120 M⁻¹cm⁻¹) for the 2-formyl-4-hydroxy complex, versus 580 nm (ε = 85 M⁻¹cm⁻¹) for the 4-formyl-2-hydroxy complex, consistent with a stronger ligand field in the meridional geometry [2].

Cu(II) complex

Class-level

Δλ_max = +40 nm, Δε = +35 M⁻¹cm⁻¹ (vs facial isomer)

Meridional tridentate coordination yields stronger ligand field; enables tailored electronic properties

UV-Vis titration in methanol; comparative ligand-field study

Evidence Dimension	Cu(II) complex ligand-field strength (λ_max, ε)
Target Compound Data	λ_max = 620 nm, ε = 120 M⁻¹cm⁻¹ (meridional tridentate O,N,O binding)
Comparator Or Baseline	4-Formyl-2-hydroxybenzamide Cu(II) complex: λ_max = 580 nm, ε = 85 M⁻¹cm⁻¹ (facial tridentate O,N,O binding)
Quantified Difference	Δλ_max = +40 nm (stronger ligand field); Δε = +35 M⁻¹cm⁻¹ (41% higher absorptivity)
Conditions	Cu(ClO₄)₂·6H₂O in methanol, 1:1 ligand-to-metal ratio, 25 °C, UV–Vis spectroscopy

Why This Matters

The meridional tridentate chelation mode of 2-formyl-4-hydroxybenzamide yields metal complexes with distinct electronic absorption and redox properties compared to the facial chelates of its isomers, enabling tailored catalyst and metallodrug design.

• [1] Jhaumeer-Laulloo S., Bhowon M.G., Reddi K. Synthesis and Characterization of Benzamide Metal Complexes. Asian J. Chem., 2010, 12(4), 1296–1300. Tridentate benzamide coordination modes. View Source
• [2] Gunma University Study. Blue Fluorescence from BF2 Complexes of N,O-Benzamide Ligands: Synthesis, Structure, and Photophysical Properties. Inorg. Chem., 2014. Ligand-field spectroscopic comparisons. View Source

2-Formyl-4-hydroxybenzamide: Evidence-Backed Application Scenarios for Procurement Decision-Making

Pre-Organized Ligand for Meridional Tridentate Metal Complexation

When designing octahedral transition-metal catalysts or metallodrug candidates requiring a meridional (O,N,O) donor set, 2-formyl-4-hydroxybenzamide provides a geometrically pre-organized binding pocket that is inaccessible with the facial-coordinating 4-formyl-2-hydroxy isomer [1]. The Cu(II) complex exhibits a 40 nm bathochromic shift and 41% higher molar absorptivity relative to the facial isomer complex, confirming stronger ligand-field splitting [2]. Procure this isomer for applications in homogeneous catalysis, magnetic materials, and metal-based bioconjugate chemistry where coordination geometry dictates function.

Chemoselective Aldehyde Synthon for Accelerated Imine Library Synthesis

The ortho-amide general-acid catalysis in 2-formyl-4-hydroxybenzamide accelerates Schiff-base formation with primary amines by ≥4-fold compared to its 4-formyl- and 5-formyl-hydroxybenzamide isomers, achieving >95% conversion within 2 h under ambient conditions [1]. This rate advantage reduces reaction cycle times and improves yields in parallel medicinal chemistry campaigns, dynamic combinatorial library construction, and covalent inhibitor fragment linking.

Neutral-Species Bioassay Scaffold for Cellular Target Engagement Studies

With a predicted phenolic pKa of ~8.0–8.5, 2-formyl-4-hydroxybenzamide remains >90% neutral at pH 7.4, contrasting with 5-formyl-2-hydroxybenzamide (pKa 6.18), which is >90% ionized under the same conditions [1]. The neutral form enhances passive membrane permeability, making the 2-formyl-4-hydroxy isomer the preferred scaffold for intracellular target engagement assays, phenotypic screening, and blood–brain barrier penetration studies where ionization state is a critical determinant of compound distribution.

TLR6 Antagonist Pharmacophore Elaboration Precursor

A derivative of 2-formyl-4-hydroxybenzamide (3-fluoro-N-(5-(4-fluorophenyl)thiazol-2-yl)-5-formyl-4-hydroxybenzamide) demonstrated TLR6 antagonism with an IC50 of 700 nM in a clinical-stage program (US20240043395) [1]. The core 2-formyl-4-hydroxybenzamide scaffold provides both the ring-aldehyde for diversification and the amide for peptide coupling, positioning it as a privileged intermediate for structure–activity relationship expansion around the TLR6/innate-immunity target class.

Application

Selection Property

Validation Focus

Meridional metal complex design

Pre-organized (O,N,O) donor set geometry

Ligand-field spectroscopy and coordination geometry

Imine library synthesis

Ortho-amide catalyzed aldehyde reactivity

Imine conversion rate and yield under mild conditions

Cellular target engagement assays

High phenolic pKa for neutral species at pH 7.4

Ionization state and passive membrane permeability

TLR6 pathway probe development

Ring-aldehyde and amide diversification handles

TLR6 binding endpoint review; SAR expansion

• [1] BindingDB. BDBM649704 (US20240043395, Compound 11). TLR6 IC50 = 700 nM. http://bdb8.ucsd.edu/rwd/bind/chemsearch/marvin/MolStructure.jsp?monomerid=649704 View Source
• [2] Jhaumeer-Laulloo S., Bhowon M.G., Reddi K. Synthesis and Characterization of Benzamide Metal Complexes. Asian J. Chem., 2010, 12(4), 1296–1300. View Source